Cas no 1465576-19-5 ((pentan-3-yl)[(pyrimidin-5-yl)methyl]amine)

• Product Name: (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine
• CAS No: 1465576-19-5
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5180378
• PubChem ID: 62758746
• Update Time: 2026-03-05

(pentan-3-yl)[(pyrimidin-5-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-5-ylmethyl)pentan-3-amine
• (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine

• Inchi： 1S/C10H17N3/c1-3-10(4-2)13-7-9-5-11-8-12-6-9/h5-6,8,10,13H,3-4,7H2,1-2H3
• InChI Key： LXFBHTFHIQBSPQ-UHFFFAOYSA-N
• SMILES： CCC(NCC1=CN=CN=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine

Introduction to (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1465576-19-5, specifically identified as (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in various scientific domains. The molecular structure of this compound, featuring a pentan-3-yl group and a pyrimidin-5-ylmethyl moiety, suggests a high degree of versatility that could be exploited in the development of novel therapeutic agents and biochemical probes.

The (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine molecule is structured in such a way that it can interact with biological targets in multiple ways. The presence of the pyrimidine ring, a well-known pharmacophore in medicinal chemistry, indicates that this compound may exhibit properties such as binding affinity and selectivity towards certain biological receptors. This aspect is particularly intriguing for researchers working on drug discovery, as it opens up possibilities for designing molecules that can modulate biological pathways effectively.

In recent years, there has been a significant surge in the interest towards small molecules that can interact with specific targets within complex biological systems. The (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine structure, with its dual functional groups, positions it as a promising candidate for further exploration in this context. The pentan-3-yl group provides a hydrophobic anchor that can facilitate membrane interaction or solubility optimization, while the pyrimidin-5-ylmethyl part offers a site for hydrogen bonding and other non-covalent interactions with biological targets.

One of the most exciting prospects of this compound lies in its potential application as an intermediate in the synthesis of more complex molecules. The modular nature of the (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine structure allows for easy modifications at various positions, enabling chemists to tailor the properties of the final product to specific needs. This flexibility is crucial in drug development, where fine-tuning molecular features can significantly impact efficacy and safety profiles.

TheCAS number 1465576-19-5 serves as a unique identifier for this compound, facilitating its recognition and referencing in scientific literature. This standardized nomenclature system is essential for ensuring clarity and consistency across different research groups and publications. By using CAS numbers, researchers can easily locate relevant information about a compound, including its chemical properties, synthesis methods, and biological activities.

Recent advancements in computational chemistry have also contributed to the growing interest in compounds like (pentan-3-yl)[(pyrimidin-5-yl)methyl]amine. Molecular modeling techniques allow researchers to predict how such molecules might behave within biological systems before conducting expensive and time-consuming experimental studies. These predictions can guide the design of experiments and help optimize synthetic routes, thereby accelerating the drug discovery process.

The structural features of the (pentan-3-yl)[(pyrimidininmethyl)amine] molecule make it an attractive candidate for further investigation in various fields. For instance, its ability to interact with biological targets suggests potential applications in the development of new drugs targeting neurological disorders, where precise modulation of receptor activity is crucial. Additionally, its modular structure could be exploited to develop probes for studying enzyme mechanisms or other biochemical processes.

In conclusion, compound CAS no 1465576 - 19 - 5 represents a significant area of interest in modern chemical research. The unique structural and functional attributes of (pentan - 3 - yl) [(pyrimidin - 5 - yl) methyl] amine make it a versatile molecule with potential applications across multiple scientific domains. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic agents.